Cas no 938515-49-2 (3-Amino-N-(2,4-dimethylphenyl)propanamide)

3-Amino-N-(2,4-dimethylphenyl)propanamide structure
938515-49-2 structure
Product Name:3-Amino-N-(2,4-dimethylphenyl)propanamide
CAS No:938515-49-2
MF:C11H17ClN2O
MW:228.718481779099
CID:1087351
PubChem ID:50944164
Update Time:2025-04-20

3-Amino-N-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-(2,4-dimethylphenyl)propanamide
    • N~1~-(2,4-dimethylphenyl)-beta-alaninamide(SALTDATA: HCl)
    • 3-amino-N-(2,4-dimethylphenyl)propanamide;hydrochloride
    • N~1~-(2,4-dimethylphenyl)-beta-alaninamide hydrochloride
    • 1269053-56-6
    • 3-AMINO-N-(2,4-DIMETHYLPHENYL)PROPANAMIDE HYDROCHLORIDE
    • 938515-49-2
    • N~1~-(2,4-dimethylphenyl)-beta-alaninamide
    • N1-(2,4-Dimethylphenyl)-beta-alaninamide hydrochloride
    • MFCD13194010
    • N~1~-(2,4-dimethylphenyl)-beta-alaninamidehydrochloride
    • N1-(2,4-Dimethylphenyl)-beta-alaninamide HCl
    • MDL: MFCD09726173
    • Inchi: 1S/C11H16N2O.ClH/c1-8-3-4-10(9(2)7-8)13-11(14)5-6-12;/h3-4,7H,5-6,12H2,1-2H3,(H,13,14);1H
    • InChI Key: NCPRNNMKIXEMQW-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CCN)NC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 228.1029409g/mol
  • Monoisotopic Mass: 228.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

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